Asthma

Description

Asthma is a chronic respiratory condition characterized by inflammation and narrowing of the airways, leading to symptoms such as wheezing, shortness of breath, chest tightness, and coughing. These symptoms often vary in frequency and intensity and can be triggered by allergens, irritants, exercise, or infections. Management typically involves long-term control medications to reduce airway inflammation and quick-relief inhalers for acute symptoms. Proper diagnosis and a personalized treatment plan are crucial for effective disease control and improving quality of life.